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This framework, outlined in a 2023 study, employs a series of complementary assays to thoroughly evaluate

the specificity of therapeutic TCR candidates [1].

Screening Tier  Assay Description Key Objective Outcomelinterpretation

1. Initial Rapid  p-MHC tetramer Identify TCRs with Filters out highly cross-reactive

Screening staining; coculture obvious non-specific clones early. TCRs binding to
with cell line panels binding or fratricidal irrelevant p-MHC are deemed
[1]. activity (killing of non- unsafe [1].

target cells) [1].

2. TCR Alanine scanning to Define the key amino Informs search parameters for the
Recognition identify peptide acid sequence (motif) human proteome to find peptides
Motif Mapping  residues critical for the TCR recognizes with similar motifs [1].

TCR engagement for in silico candidate

[1]. prediction [1].

| 3. Expanded In Silico Search | Search human proteome using;:

¢ Conventional motif-guided search.

¢ Amino acid substitution matrix (unguided by maotif).

e Combinatorial peptide library (CPL) scan-guided search [1]. | Broaden discovery of potential cross-
reactive peptides beyond obvious motif matches [1]. | Key Finding: Layered approach identified
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prohibitive cross-reactivity that conventional motif-guided search missed [1]. |

This workflow demonstrates that a combination of methods is more effective than any single assay for

detecting complex cross-reactivities [1].

Experimental Protocols for Key Assays

Here are the detailed methodologies for the core techniques mentioned in the framework:

e p-MHC Tetramer Staining [1]:

o Reconstruct the TCR of interest and clone it into an expression vector.

o Transduce human polyclonal T cells to express the TCR.

o Incubate the transduced T cells with fluorescently labeled p-MHC tetramers.

o Use flow cytometry to analyze binding. TCRs that bind specifically only to their cognate p-MHC
(e.g., CD20 tetramer) and not to control p-MHC (e.g., E7 tetramer) are considered to have
passed this initial screen.

¢ Coculture Assay with Cell Lines [1]:

o Select a diverse panel of target cell lines, including those expressing and not expressing the
target antigen (e.g., CD20) and the restricting HLA allele (e.g., HLA-A*02:01).

o Coculture the TCR-transduced T cells with the different target cell lines.

o Measure T cell activation by assaying for interferon-gamma (IFNy) production, for example, by
ELISA or ELISPOT.

o Specific TCRs should only respond to cell lines expressing both the target antigen and the
correct HLA.

¢ Alanine Scanning for Motif Identification [1]:

o Synthesize a series of peptide variants based on the original antigenic epitope. In each variant,
a single amino acid is substituted with alanine.

o Load HLA-A*02:01-positive cells with each alanine-substituted peptide.

o Coculture these peptide-pulsed cells with the TCR-transduced T cells and measure IFNy
production.

o Asignificant drop in response upon substitution of a specific residue indicates that the amino
acid is critical for TCR recognition and forms part of its contact motif.
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Visualizing the Cross-Reactivity Screening Workflow

The following diagram illustrates the logical flow of this multi-tiered screening strategy.
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How to Proceed with Your Research on T-26¢

Since "T-26¢" was not found, you may need to:

¢ Verify the identifier: Ensure "T-26¢" is the correct and complete designation; it could be a code for
an internal compound, a specific TCR clone, or a target antigen.
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e Explore related contexts: The principles and methods described are standard for assessing cross-
reactivity in immunology, whether for T-cell receptors (TCRs) in adoptive cell therapy [1] [2], peptide
vaccines [3], or autoantibodies in autoimmune diseases [4].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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